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The Receptor for Activated C Kinase 1 (RACK1) is a highly conserved scaffolding protein found
across eukaryotes, from single-celled yeast to complex multicellular organisms like plants and
humans.[1] Its remarkable evolutionary conservation underscores its fundamental role in
cellular function. RACK1, a member of the tryptophan-aspartate (WD40) repeat protein family,
folds into a seven-bladed [3-propeller structure. This structure provides a stable platform for the
binding of a diverse array of signaling molecules, including protein kinases, phosphatases, and
membrane receptors.[2] While the core functions of RACK1 as a signaling hub and a
component of the translational machinery are conserved, species-specific adaptations have led
to functional diversification. This guide provides a comparative analysis of RACK1 orthologs in
humans (Homo sapiens), the model plant Arabidopsis thaliana, and the budding yeast
Saccharomyces cerevisiae, with a focus on their roles in signaling and translation.

Comparative Overview of RACK1 Functions

RACK1's primary role is to act as a scaffold, bringing together different proteins within a
signaling pathway to ensure specificity and efficiency. A key conserved function across species
Is its association with the 40S ribosomal subunit, placing it at a crucial intersection between
signal transduction and protein synthesis.[3] However, the specific signaling pathways and
interacting partners can vary, reflecting the unique biology of each organism.
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Feature

Human (RACK1)

Arabidopsis
thaliana
(RACK1A/BIC)

Saccharomyces
cerevisiae (Ascl)

Primary Function

Scaffolding protein in
numerous signaling
pathways (PKC, Src,
MAPK); component of
the 40S ribosomal
subunit.[4]

Scaffolding protein in
hormone signaling
(abscisic acid), stress
responses, and innate
immunity; component
of the 40S ribosomal
subunit.[5][6][7]

Scaffolding protein;
core component of the
40S ribosomal subunit
involved in
translational

repression.[8]

Key Interacting

Partners

Protein Kinase C
(PKC), Src family
kinases, MAPK,
integrin B subunits,
various receptors.[2]

[4]

G-proteins (indirectly),
Racl GTPase in rice
(orthologous system),
elF6.[9][10]

elF6.[11]

Role in Translation

Modulates translation
of specific MRNAs,
including those with
IRES elements; links
signaling pathways to

the ribosome.[12]

Involved in protein
translation, regulated

by abscisic acid.[7]

Represses gene
expression at the

translational level.[8]

Phenotype of Loss-of-

Function

Embryonic lethal in
mice, indicating an
essential role in

development.[4]

Altered hormone

responses, increased

susceptibility to stress.

[6]

Viable, but shows
defects in specific
signaling pathways
and stress responses.

[6]

Signaling Pathways

RACK1's versatility as a scaffold protein is evident in the diverse signaling pathways it

regulates. While the core machinery is conserved, the inputs and outputs of these pathways

are tailored to the specific needs of each organism.
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Human RACK1 Signaling

In humans, RACK1 is a key integrator of multiple signaling cascades, including those initiated
by protein kinase C (PKC), Src family kinases, and mitogen-activated protein kinases (MAPK).
[4] Its ability to simultaneously bind to different components of these pathways allows for
intricate cross-talk and regulation. For example, RACK1 can shuttle activated PKC to different
cellular locations, thereby controlling the phosphorylation of specific substrates.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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